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Compound of Interest

3-(Bromomethyl)-1-methyl-1H-
Compound Name:
pyrazole

Cat. No.: B027362

Technical Guide: 3-(Bromomethyl)-1-methyl-1H-
pyrazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Bromomethyl)-1-methyl-1H-pyrazole is a heterocyclic organic compound of interest in
medicinal chemistry and drug development. Its bifunctional nature, featuring a reactive
bromomethyl group and a stable pyrazole core, makes it a valuable building block for the
synthesis of more complex molecules with potential therapeutic applications. The pyrazole
scaffold is a well-established pharmacophore found in numerous approved drugs, and the
bromomethyl group allows for straightforward derivatization through nucleophilic substitution
reactions. This technical guide provides a comprehensive overview of the available information
on 3-(Bromomethyl)-1-methyl-1H-pyrazole, including its chemical identity, potential synthetic
routes, and key reactive properties.

Chemical Identification and Properties

A definitive CAS (Chemical Abstracts Service) number for 3-(Bromomethyl)-1-methyl-1H-
pyrazole has not been readily identified in major chemical databases. This suggests that it may
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be a novel or less common research chemical. For reference, the CAS numbers of several
structurally related compounds are provided in the table below.

Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )

3-Bromo-1-methyl-1H-

151049-87-5 C4HsBrN:z 161.00
pyrazole
3-(Bromomethyl)-1H-

102846-12-8 CaHsBrN2 161.00
pyrazole
3-(Chloromethyl)-1-

916766-83-1 CsH7CIN2 130.58

methyl-1H-pyrazole

1H-Pyrazole, 3-
(chloromethyl)-5- 66301-66-4 CsHsClI2N2 167.04
methyl-, hydrochloride

Note: The properties of the target compound, 3-(Bromomethyl)-1-methyl-1H-pyrazole, are
expected to be similar to these related structures.

Synthetic Pathways

While a specific, detailed experimental protocol for the synthesis of 3-(Bromomethyl)-1-
methyl-1H-pyrazole is not readily available in the surveyed literature, two primary synthetic
strategies can be proposed based on established chemical principles for pyrazole
derivatization.

Pathway 1: N-Methylation of 3-(Bromomethyl)-1H-
pyrazole

This approach involves the methylation of the nitrogen atom of the pyrazole ring of the
commercially available 3-(bromomethyl)-1H-pyrazole. The key challenge in this pathway is
controlling the regioselectivity of the methylation, as pyrazoles have two nitrogen atoms that
can potentially be alkylated.
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Methylating Agent
(e.g., CH3I, (CH3)2S04)
Base (e.q., K2CO3, NaH) >l

3-(Bromomethyl)-1H-pyrazole 3-(Bromomethyl)-1-methyl-1H-pyrazole

Brominating Agent
(e.g., NBS)
Radical Initiator (e.g., AIBN, UV quht)=

1,3-Dimethyl-1H-pyrazole

3-(Bromomethyl)-1-methyl-1H-pyrazole

Examples of Nucleophiles

Alkoxides

3-(Bromomethyl)-1-methyl-1H-pyrazole Nucleophile (Nu-) Derivatized Products

Click to download full resolution via product page
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number-and-supplier]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b027362?utm_src=pdf-body-img
https://www.benchchem.com/product/b027362#3-bromomethyl-1-methyl-1h-pyrazole-cas-number-and-supplier
https://www.benchchem.com/product/b027362#3-bromomethyl-1-methyl-1h-pyrazole-cas-number-and-supplier
https://www.benchchem.com/product/b027362#3-bromomethyl-1-methyl-1h-pyrazole-cas-number-and-supplier
https://www.benchchem.com/product/b027362#3-bromomethyl-1-methyl-1h-pyrazole-cas-number-and-supplier
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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